2-bromo-N,N-diethyl-4,5-difluorobenzenesulfonamide

• IUPAC Name: 2-bromo-N,N-diethyl-4,5-difluorobenzenesulfonamide
• InChI: InChI=1S/C10H12BrF2NO2S/c1-3-14(4-2)17(15,16)10-6-9(13)8(12)5-7(10)11/h5-6H,3-4H2,1-2H3
• InChI Key: HZIIAZDKCMJNMB-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=C(C=C(C(=C1)F)F)Br
• Molecular Formula: C10H12BrF2NO2S
• Molecular Weight: 328.18 g/mol
• CAS No.: 1704065-69-9

Description

Molecular Structure Analysis

The molecular structure of 2-bromo-N,N-diethyl-4,5-difluorobenzenesulfonamide includes a benzene ring with two fluorine atoms, a bromine atom, and a sulfonamide group. The sulfonamide group consists of a sulfur atom double-bonded to an oxygen atom and single-bonded to two nitrogen atoms.

Scientific Research Applications

Photodynamic Therapy and Cancer Treatment

• The synthesis and characterization of new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups have been reported. These compounds exhibit excellent photophysical and photochemical properties, including high singlet oxygen quantum yield and good fluorescence, making them promising candidates for use as Type II photosensitizers in photodynamic therapy for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Analytical Chemistry

• Sodium N-bromo-p-nitrobenzenesulfonamide, also known as bromamine-N, has been highlighted for its usefulness as an oxidizing titrant in the direct titrations of various organic compounds. This compound provides simple and rapid procedures with minimal errors, showcasing its value in analytical applications (Gowda, Trieff, Ramanujam, Malinski, Kadish, & Mahadevappa, 1983).

Synthetic Chemistry

• N,N-Dibromobenzenesulfonamide has been employed as an effective brominating agent for carbanionic substrates under mild conditions. This reagent's ability to be recovered, rebrominated, and reused several times underscores its utility in synthetic chemistry for the bromination of various substrates, enhancing the efficiency and sustainability of chemical processes (Tajbakhsh, Khazaei, Mahalli, & Ghorbani Vaghi, 2004).

Safety and Hazards

The safety data sheet for 2-bromo-N,N-diethyl-4,5-difluorobenzenesulfonamide suggests that it may be harmful if swallowed and may cause skin and eye irritation. It is recommended to avoid dust formation, avoid breathing mist, gas or vapors, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, and remove all sources of ignition.